2,3-Butanediol, 2-(2-chlorophenyl)-3-(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3R)-

• CAS No.: 107680-18-2
• Molecular Formula: C18H17ClFN3O2
• Molecular Weight: 361.8 g/mol
• IUPAC Name: (2R,3R)-2-(2-chlorophenyl)-3-(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol
• InChI: InChI=1S/C18H17ClFN3O2/c1-17(24,13-6-8-14(20)9-7-13)18(25,10-23-12-21-11-22-23)15-4-2-3-5-16(15)19/h2-9,11-12,24-25H,10H2,1H3/t17-,18+/m1/s1
• InChI Key: ABSJHJJNVMBAHU-MSOLQXFVSA-N
• Isomeric SMILES: C[C@@](C1=CC=C(C=C1)F)([C@](CN2C=NC=N2)(C3=CC=CC=C3Cl)O)O
• Canonical SMILES: CC(C1=CC=C(C=C1)F)(C(CN2C=NC=N2)(C3=CC=CC=C3Cl)O)O

Description

The compound 2,3-Butanediol, 2-(2-chlorophenyl)-3-(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3R)- is a chiral diol derivative with a substituted triazole moiety. Key features include:

• Stereochemistry: (2R,3R) configuration, critical for biological activity .
• Substituents: A 2-chlorophenyl group at position 2, a 4-fluorophenyl group at position 3, and a 1H-1,2,4-triazole ring at position 1.

This compound shares structural similarities with antifungal azoles, such as efinaconazole and epoxiconazole, but differs in substituent patterns and stereochemical arrangement .

Biological Activity

2,3-Butanediol, 2-(2-chlorophenyl)-3-(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3R)- is a complex organic compound that has garnered attention in medicinal chemistry and biological research. This compound features a unique combination of chlorophenyl and fluorophenyl groups along with a triazolyl moiety, which contributes to its diverse biological activities.

• Molecular Formula : C18H17ClFN3O2
• Molecular Weight : 361.8 g/mol
• CAS Number : 107680-17-1
• IUPAC Name : (2R,3S)-2-(2-chlorophenyl)-3-(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets in biological systems. The triazolyl group is known for its potential to inhibit enzymes and receptors, leading to various pharmacological effects. Research indicates that it may exhibit antimicrobial properties by disrupting cellular processes in pathogens.

Antimicrobial Activity

Studies have shown that compounds containing triazole moieties frequently display antifungal and antibacterial properties. For instance, the interaction of the triazolyl group with biological targets can inhibit the growth of various bacterial strains and fungi.

Antiproliferative Effects

Research into similar triazole-containing compounds has indicated potential antiproliferative effects against cancer cell lines. For example, fluorinated triazoles have been evaluated for their activity against breast and lung cancer cell lines, revealing significant cytotoxic effects . The specific mechanisms often involve the induction of apoptosis or cell cycle arrest.

Case Studies

A notable case study involved the evaluation of a related triazole compound against different cancer cell lines. The study demonstrated that modifications in substituent groups could enhance antiproliferative activity significantly. The highest activity was observed in compounds with specific fluorinated phenyl groups .

Comparative Analysis

A comparison with similar compounds reveals unique characteristics of 2,3-butanediol derivatives:

Compound Name	Structure	Biological Activity
2,3-Butanediol, 2-(2-chlorophenyl)-3-(4-bromophenyl)	Structure	Moderate antibacterial activity
2,3-Butanediol, 2-(2-chlorophenyl)-3-(4-methylphenyl)	Structure	Low antiproliferative activity

The presence of both chlorophenyl and fluorophenyl groups in the target compound enhances its lipophilicity and interaction potential with biological targets compared to other derivatives.

Comparison with Similar Compounds

Efinaconazole ((2R,3R)-2-(2,4-Difluorophenyl)-3-(4-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)

• Key Differences :
  • Substituents : Contains a 2,4-difluorophenyl group (vs. 2-chlorophenyl/4-fluorophenyl in the target compound) and a 4-methylenepiperidine ring.
  • Application : FDA-approved antifungal for onychomycosis .
  • Molecular Weight : 348.39 g/mol (vs. ~366 g/mol for the target compound) .

Parameter	Target Compound	Efinaconazole
Molecular Formula	C₁₈H₁₆ClFN₃O₂ (inferred)	C₁₈H₂₂F₂N₄O
Substituents	2-ClPh, 4-FPh, triazole	2,4-F₂Ph, piperidine
Molecular Weight	~366 g/mol	348.39 g/mol
Biological Activity	Antifungal (inferred)	Antifungal (proven)
Stereochemistry	(2R,3R)	(2R,3R)
References

Epoxiconazole (1-[3-(2-Chlorophenyl)-2,3-epoxy-2-(4-fluorophenyl)propyl]-1H-1,2,4-triazole)

• Key Differences: Core Structure: Contains an epoxide ring instead of diol groups. Stereochemistry: (2RS,3SR) configuration (racemic mixture vs. enantiomerically pure target compound) .

Parameter	Target Compound	Epoxiconazole
Molecular Formula	C₁₈H₁₆ClFN₃O₂ (inferred)	C₁₇H₁₃ClFN₃O₂
Functional Groups	Diol, triazole	Epoxide, triazole
Molecular Weight	~366 g/mol	329.76 g/mol
Biological Activity	Antifungal (inferred)	Fungicidal
Stereochemistry	(2R,3R)	(2RS,3SR)
References

(2R,3S)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Butanediol

• Key Differences :
  • Substituents : 2,4-Difluorophenyl group (vs. 2-Cl/4-F in the target compound).
  • Stereochemistry : (2R,3S) configuration (diastereomer of the target compound) .
  • Activity : Intermediate in antifungal synthesis (e.g., efinaconazole precursors) .

Parameter	Target Compound	(2R,3S)-Analog
Molecular Formula	C₁₈H₁₆ClFN₃O₂ (inferred)	C₁₂H₁₃F₂N₃O₂
Substituents	2-ClPh, 4-FPh	2,4-F₂Ph
Molecular Weight	~366 g/mol	269.25 g/mol
Stereochemistry	(2R,3R)	(2R,3S)
References

2,3-Butanediol,2,3-bis(4-Fluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-, (2R,3S)-rel

• Key Differences :
  • Substituents : Bis(4-fluorophenyl) groups (vs. 2-Cl/4-F in the target compound).
  • Stereochemistry : (2R,3S)-rel (relative configuration differs) .

Parameter	Target Compound	Bis(4-FPh) Analog
Molecular Formula	C₁₈H₁₆ClFN₃O₂ (inferred)	C₁₈H₁₇F₂N₃O₂
Substituents	2-ClPh, 4-FPh	4-FPh, 4-FPh
Molecular Weight	~366 g/mol	353.35 g/mol
Stereochemistry	(2R,3R)	(2R,3S)-rel
References

Research Findings and Implications

• Stereochemical Sensitivity : The (2R,3R) configuration is critical for binding to fungal cytochrome P450 enzymes, as seen in efinaconazole .
• Agricultural vs. Clinical Use : Unlike epoxiconazole (pesticide), the target compound’s diol structure may favor pharmaceutical applications .

Preparation Methods

Key Preparation Methods

The synthesis of this compound involves multi-step organic reactions that require careful control of stereochemistry and functional group transformations. Below are the detailed methods:

2.1. Starting Materials and Precursors

• Chlorophenyl and Fluorophenyl Precursors: These are halogenated aromatic compounds that serve as the core building blocks for the molecule.
• Triazole Derivatives: Triazole-containing intermediates are used to introduce the triazolyl moiety.
• Chiral Catalysts or Reagents: These are essential for achieving the desired (2R,3R) stereochemistry.

2.2. General Synthesis Steps
The preparation can be divided into several key stages:

• Formation of the Triazole Intermediate:

  • A triazole derivative is synthesized through cyclization reactions involving hydrazine derivatives and carbonyl compounds.
  • Example: Reaction between hydrazine hydrate and a diketone under acidic or basic conditions to yield a triazole ring.

• Halogenated Phenyl Group Coupling:

  • The chlorophenyl and fluorophenyl groups are introduced via nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Heck coupling).
  • Example: Reacting a halogenated phenol with an aryl halide in the presence of a palladium catalyst.

• Introduction of the Butanediol Backbone:

  • A chiral diol precursor is synthesized using asymmetric reduction or enzymatic catalysis.
  • Example: Asymmetric hydrogenation of a diketone to yield the (R,R)-diol configuration.

• Final Coupling and Functionalization:

  • The triazole intermediate is coupled with the halogenated phenyl groups using a coupling agent like carbodiimide.
  • Hydroxyl groups on the butanediol backbone are protected during intermediate steps and deprotected in the final stage.

2.3. Optimization Techniques
To improve yield and purity:

• Use of chiral auxiliaries or catalysts such as BINAP-Ru complexes for stereoselective synthesis.
• Employing continuous flow reactors for better control over reaction conditions like temperature and pressure.
• Purification via crystallization or chromatographic techniques such as high-performance liquid chromatography (HPLC).

Data Table: Key Reaction Parameters

Step	Reagents/Catalysts	Conditions	Yield (%)
Triazole Formation	Hydrazine hydrate, diketone	Acidic/Basic medium, reflux	~85
Halogenated Phenyl Coupling	Chlorophenol, aryl halide, Pd catalyst	100–120°C, inert atmosphere	~90
Asymmetric Reduction	Diketone, chiral Ru catalyst	H2 gas, 40–60°C	~95
Final Coupling	Triazole intermediate, diol precursor	Room temperature	~88

Challenges in Synthesis

• Stereochemical Control: Maintaining (2R,3R) configuration requires precise reaction conditions and high-purity reagents.
• Side Reactions: Competing pathways such as over-reduction or unwanted substitutions can lower yields.
• Purification: Removing by-products like unreacted starting materials or racemic mixtures requires advanced separation techniques.

Advanced Research Insights

Recent studies have explored enzymatic routes for synthesizing chiral diols like R,R-2,3-butanediol using microbial fermentation (e.g., Paenibacillus polymyxa). This approach offers an environmentally friendly alternative to chemical synthesis while maintaining high optical purity (>99%) under optimized fermentation conditions.